2-methoxy-N-[3-(pentanoylamino)phenyl]benzamide

• IUPAC Name: 2-methoxy-N-[3-(pentanoylamino)phenyl]benzamide
• InChI: InChI=1S/C19H22N2O3/c1-3-4-12-18(22)20-14-8-7-9-15(13-14)21-19(23)16-10-5-6-11-17(16)24-2/h5-11,13H,3-4,12H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key: AKQHMZBAMLMVPJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)NC1=CC(=CC=C1)NC(=O)C2=CC=CC=C2OC
• Molecular Formula: C19H22N2O3
• Molecular Weight: 326.4 g/mol

Description

2-methoxy-N-[3-(pentanoylamino)phenyl]benzamide is an organic compound with the molecular formula C19H22N2O3 and a molecular weight of 326.3896 g/mol

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methoxy-N-[3-(pentanoylamino)phenyl]benzamide typically involves the reaction of 2-methoxybenzoic acid with 3-aminophenylpentanamide under specific conditions. The reaction is usually carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) to facilitate the formation of the amide bond.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving additional purification steps such as recrystallization or chromatography to ensure the final product meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

2-methoxy-N-[3-(pentanoylamino)phenyl]benzamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized derivatives.

Reduction: Reduction reactions can convert the amide group to an amine group.

Substitution: Electrophilic and nucleophilic substitution reactions can occur on the aromatic rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like halogens (e.g., bromine, chlorine) and nucleophiles (e.g., hydroxide ions, amines) are used under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce amines.

Scientific Research Applications

2-methoxy-N-[3-(pentanoylamino)phenyl]benzamide has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It may be used in the development of new materials or as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-methoxy-N-[3-(pentanoylamino)phenyl]benzamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets are still under investigation, but preliminary studies suggest involvement in inflammatory and microbial pathways.

Comparison with Similar Compounds

Similar Compounds

• 2-methoxy-N-[3-(butanoylamino)phenyl]benzamide
• 2-methoxy-N-[3-(hexanoylamino)phenyl]benzamide
• 2-methoxy-N-[3-(propanoylamino)phenyl]benzamide

Uniqueness

2-methoxy-N-[3-(pentanoylamino)phenyl]benzamide is unique due to its specific structural features, which may confer distinct biological activities compared to similar compounds. The length of the pentanoyl chain, for example, may influence its binding affinity and selectivity for certain molecular targets, making it a compound of particular interest in research and development.